Cas no 281232-20-0 (6-(1H-1,2,4-Triazol-1-yl)nicotinic acid)

• Product Name: 6-(1H-1,2,4-Triazol-1-yl)nicotinic acid
• CAS No: 281232-20-0
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD00664355
• CID: 248327
• PubChem ID: 4202640
• Update Time: 2025-04-19

6-(1H-1,2,4-Triazol-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1H-1,2,4-Triazol-1-yl)nicotinic acid
• 6‐([1,2,4]TRIAZOL‐4‐YL)‐NICOTINIC ACID
• 6-(1,2,4-triazol-1-yl)pyridine-3-carboxylic acid
• CS-0215666
• NJFDCMZQICBBGU-UHFFFAOYSA-N
• SCHEMBL600130
• AKOS000142393
• EN300-27261
• 281232-20-0
• 2F-331S
• MFCD00664355
• SB53870
• 6-(1H-1,2,4-Triazol-1-yl)nicotinic acid, AldrichCPR
• Z235344791
• 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid

• MDL： MFCD00664355
• Inchi： 1S/C8H6N4O2/c13-8(14)6-1-2-7(10-3-6)12-5-9-4-11-12/h1-5H,(H,13,14)
• InChI Key： NJFDCMZQICBBGU-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 190.049
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.53
• Boiling Point: 467.1°Cat760mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.724